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Compound of Interest

Compound Name: PF-06795071

Cat. No.: B12423201

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the long-term stability of PF-06795071 when
dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for PF-06795071 in DMSO?

A: Based on information from various suppliers, PF-06795071 solutions in DMSO have
different stability profiles depending on the storage temperature. For short-term storage, 4°C is
suitable for up to two weeks. For long-term storage, -80°C is recommended for up to six
months.[1][2] Some data also suggests that stock solutions can be stored at -20°C for several
months.[3]

Q2: How should | prepare a stock solution of PF-06795071 in DMSO?

A: To prepare a stock solution, weigh the desired amount of PF-06795071 powder and add the
calculated volume of anhydrous, high-purity DMSO.[4] It is recommended to vortex the solution
for 1-2 minutes to aid dissolution.[4] If the compound does not fully dissolve, gentle warming in
a 37°C water bath or sonication for 5-10 minutes can be applied. For obtaining higher solubility,
it is advised to warm the tube at 37°C and shake it in an ultrasonic bath for a while.

Q3: Can | subject my PF-06795071 DMSO stock solution to multiple freeze-thaw cycles?

A: It is best practice to aliquot your stock solution into single-use volumes to minimize freeze-
thaw cycles. Studies on other small molecules in DMSO have shown that multiple freeze-thaw
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cycles (up to 11 cycles) did not result in significant compound loss. However, to ensure the
integrity of your experiments, avoiding repeated freeze-thaw cycles is recommended.

Q4: What is the mechanism of action of PF-067950717

A: PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase
(MAGL). It has an IC50 of 3 nM for MAGL and exhibits over 1,000-fold selectivity over Fatty
Acid Amide Hydrolase (FAAH).

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Precipitate observed in the
DMSO stock solution upon

thawing.

The solubility limit of PF-
06795071 in DMSO may have
been exceeded, or the
compound may have degraded

to a less soluble product.

1. Gently warm the solution to
37°C and vortex to attempt
redissolution. 2. If the
precipitate persists, centrifuge
the solution and analyze the
supernatant by HPLC to
determine the concentration of
the soluble compound. 3.
Consider preparing a more
dilute stock solution for future

use.

Inconsistent or unexpected

experimental results.

The PF-06795071 stock
solution may have degraded
due to improper storage or

handling.

1. Prepare a fresh stock
solution of PF-06795071 in
anhydrous, high-purity DMSO.
2. Perform a stability check on
your existing stock solution
using HPLC or LC-MS to
assess its purity and
concentration. 3. Ensure stock
solutions are aliquoted and
stored at the recommended
temperature (-80°C for long-
term) to avoid degradation and

contamination.

Appearance of new peaks in
the HPLC/LC-MS

chromatogram over time.

This indicates chemical
degradation of PF-06795071.

1. Attempt to identify the
degradation products using
mass spectrometry (MS). 2.
Review storage conditions
(temperature, light exposure,
container type) and handling
procedures to identify potential
causes of degradation. 3.
Shorten the storage time of the

stock solution.
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Quantitative Data on PF-06795071 Stability in DMSO

The following table summarizes the stability information for PF-06795071 in DMSO as provided
by chemical suppliers. It is important to note that this information is a general guideline, and for
long-term or sensitive experiments, in-house stability assessment is recommended.

Recommended Storage

Storage Temperature Solvent .
Duration

4°C DMSO 2 weeks

-20°C DMSO Several months

-80°C DMSO 6 months

Experimental Protocols
Protocol for Assessing the Long-Term Stability of PF-
06795071 in DMSO

This protocol outlines a general procedure to evaluate the stability of PF-06795071 in a DMSO
stock solution over time using High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

Materials:

e PF-06795071 powder

¢ Anhydrous, high-purity DMSO

o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional)

o Amber glass or polypropylene vials

e HPLC or LC-MS system with a suitable column and detector
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Procedure:
e Preparation of Stock Solution:

o Calculate the mass of PF-06795071 required to prepare a desired volume of a stock
solution (e.g., 10 mM).

o Accurately weigh the calculated amount of PF-06795071 powder and place it into a clean
vial.

o Add the calculated volume of anhydrous DMSO to the vial.

o Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, use gentle
warming (37°C) or sonication.

o Visually inspect the solution to ensure it is clear and free of particulate matter.
e Time-Zero Analysis (TO):

o Immediately after preparation, take an aliquot of the stock solution.

o Dilute the aliquot to an appropriate concentration for analysis.

o Analyze the sample by HPLC or LC-MS to determine the initial purity and concentration.
This will serve as your baseline.

e Storage:

o Aliquot the remaining stock solution into single-use amber glass vials, minimizing
headspace.

o Store the vials at the desired temperature conditions (e.g., 4°C, -20°C, and -80°C) and
protect them from light.

e Time-Point Analysis:

o At predetermined time points (e.g., 1, 2, 4 weeks; 1, 3, 6 months), retrieve one aliquot
from each storage condition.
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o Allow the aliquot to thaw completely and reach room temperature before opening.

o Analyze the sample using the same HPLC or LC-MS method as the TO analysis.

o Data Analysis:

o Compare the peak area of the parent PF-06795071 compound at each time point to the
TO sample to determine the percentage of the compound remaining.

o The appearance of new peaks in the chromatogram may indicate the formation of
degradation products.
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Caption: Signaling pathway of PF-06795071 as a MAGL inhibitor.
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Caption: Experimental workflow for stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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